Cas no 710987-59-0 (6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 710987-59-0
• MF: C₁₇H₁₁BrFNO₄
• MW: 392.17594742775
• CID: 5420185
• PubChem ID: 1264855
• Update Time: 2025-05-25

6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000284252-1
• 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxochromene-3-carboxamide
• 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide
• 710987-59-0
• AKOS001268824
• Z199467578
• F3318-0139
• SR-01000284252
• (6-bromo-8-methoxy-2-oxochromen-3-yl)-N-(4-fluorophenyl)carboxamide
• VU0610328-1
• 6-Bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C17H11BrFNO4/c1-23-14-8-10(18)6-9-7-13(17(22)24-15(9)14)16(21)20-12-4-2-11(19)3-5-12/h2-8H,1H3,(H,20,21)
• InChI Key： LFLXQYZQBKEMTM-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=C(Br)C=C2C=C1C(NC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 390.98555g/mol
• Monoisotopic Mass: 390.98555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.647±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 608.0±55.0 °C(Predicted)
• pka: 10.77±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

Comprehensive Overview of 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 710987-59-0)

The compound 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 710987-59-0) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This chromene derivative, characterized by its bromine and fluorophenyl substituents, exhibits intriguing properties that make it a subject of interest in drug discovery and material science. Its molecular formula, C17H11BrFNO4, reflects a balanced combination of aromaticity and functional diversity, which is critical for interactions with biological targets.

In recent years, the demand for chromene-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in how the 8-methoxy and 2-oxo groups influence the compound's bioactivity. Studies suggest that such derivatives may play a role in modulating enzyme activity or serving as precursors for more complex therapeutic agents. The presence of the 4-fluorophenyl moiety further enhances its potential, as fluorine-containing compounds are known for their metabolic stability and bioavailability.

One of the most frequently searched questions regarding 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound is a key challenge for chemists, especially when scaling up for industrial applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to ensure its structural integrity. Additionally, the compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol is a topic of practical importance for researchers.

The pharmacological potential of CAS No. 710987-59-0 is another area of intense exploration. Preliminary studies indicate that chromene derivatives, including this compound, may exhibit anti-inflammatory, antioxidant, or even anticancer properties. For instance, the 6-bromo substitution could enhance its binding affinity to specific protein targets, making it a candidate for further investigation in oncology. However, rigorous clinical trials are necessary to validate these hypotheses, which aligns with the growing public interest in targeted drug development and personalized medicine.

From an environmental and sustainability perspective, the synthesis of 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide raises questions about green chemistry practices. Researchers are increasingly focusing on reducing hazardous byproducts and improving energy efficiency during production. This aligns with global trends toward sustainable pharmaceuticals and eco-friendly chemical processes, which are highly relevant to today's environmentally conscious audience.

In summary, 6-bromo-N-(4-fluorophenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional adaptability make it a valuable subject for both academic and industrial research. As interest in small-molecule therapeutics and functional materials continues to grow, this compound is poised to remain a focal point in scientific discourse.